Cas no 2172057-51-9 (tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2172057-51-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5566044
• PubChem ID: 165594822
• Update Time: 2025-11-05

tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-[(pyridin-4-yl)methyl]pyrrolidine-1-carboxylate
• 2172057-51-9
• EN300-1636286
• tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-9-12(13(18)10-17)8-11-4-6-16-7-5-11/h4-7,12-13,18H,8-10H2,1-3H3
• InChI Key： OLECIYYDKLLGRO-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC1C=CN=CC=1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate

tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate (CAS No. 2172057-51-9): A Comprehensive Overview

The compound tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate (CAS No. 2172057-51-9) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and organic chemistry. This pyrrolidine derivative is characterized by its unique structural features, including a pyridin-4-yl moiety and a tert-butyl carbamate group, which make it a valuable intermediate in the synthesis of bioactive molecules. Its hydroxyl group at the 3-position further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate has surged due to their pivotal role in drug discovery. Researchers are particularly interested in its potential applications as a building block for central nervous system (CNS) therapeutics, given the pyridine ring's ability to modulate neurotransmitter systems. This aligns with the growing focus on neurological disorders such as Alzheimer's and Parkinson's disease, which dominate current healthcare discussions.

The synthesis of CAS 2172057-51-9 typically involves multi-step organic reactions, including Boc protection and reductive amination, which are widely discussed in academic and industrial circles. Its chiral center at the 3-position also makes it a subject of interest for asymmetric synthesis, a hot topic in modern green chemistry initiatives. Environmental sustainability in chemical production is a key concern among users, and this compound's potential for catalytic enantioselective routes is frequently searched in AI-driven literature databases.

From a commercial perspective, tert-butyl 3-hydroxy-4-(pyridin-4-yl)methylpyrrolidine-1-carboxylate is often listed under pharmaceutical intermediates in chemical catalogs. Its high purity grade (>98%) is critical for regulatory compliance in GMP manufacturing, another trending search term among quality control professionals. Analytical techniques like HPLC and NMR are essential for characterizing this compound, reflecting the industry's emphasis on quality assurance protocols.

Interestingly, the pyridine-methyl-pyrrolidine scaffold of this compound shares structural similarities with several FDA-approved drugs, driving its popularity in medicinal chemistry forums. Online queries frequently explore its structure-activity relationships (SAR), particularly regarding bioavailability enhancement—a major challenge in contemporary drug development. The tert-butyloxycarbonyl (Boc) group's role in improving solubility is another aspect that resonates with formulation scientists.

In conclusion, 2172057-51-9 represents a nexus of synthetic utility and biological relevance. Its applications span from small molecule drug candidates to protease inhibitor research, addressing pressing medical needs while adhering to sustainable chemistry principles. As computational tools like molecular docking gain traction, this compound's 3D conformation studies are likely to feature prominently in future scientific discourse.